Cas no 128363-76-8 (Borane di(tert-\u200bButyl)\u200bphosphine Complex)

Borane di(tert-butyl)phosphine complex is a stable, air-sensitive organophosphorus compound, commonly used as a precursor or reagent in catalytic and synthetic applications. The tert-butyl groups enhance steric bulk, improving stability and selectivity in transition-metal-catalyzed reactions, such as cross-couplings and hydrogenations. The borane adduct form offers handling advantages by mitigating the pyrophoric nature of free phosphines. This complex is particularly valuable in fine chemical synthesis and pharmaceutical research, where controlled reactivity and ligand performance are critical. Its consistent purity and well-defined structure make it a reliable choice for precise stoichiometric or catalytic transformations under inert conditions.
Borane di(tert-\u200bButyl)\u200bphosphine Complex structure
128363-76-8 structure
Product Name:Borane di(tert-\u200bButyl)\u200bphosphine Complex
CAS No:128363-76-8
MF:C8H19BP
MW:157.021223306656
MDL:MFCD03412071
CID:63937
PubChem ID:329761413
Update Time:2025-05-27

Borane di(tert-\u200bButyl)\u200bphosphine Complex Chemical and Physical Properties

Names and Identifiers

    • BORANE-DI(TERT-BUTYL)PHOSPHINE COMPLEX
    • DI(TERT-BUTYL)PHOSPHINE-BORANE COMPLEX
    • Di-tert-butylphosphine compound with borane (1:1)
    • DI-TERT-BUTYLPHOSPHINE BORANE COMPLEX
    • Borane-di-tert-butylphosphine complex
    • boron,ditert-butylphosphane
    • (Di-tert-butylphosphine)trihydroboron
    • Di-tert-butylphosphine borane
    • Broane di(tert-butyl)phosphine complex
    • Boron,[bis(1,1-dimethylethyl)phosphine]trihydro-, (T-4)-
    • Borane-di(tert-butyl)phosphine complex,94%
    • Di-tert-butylphosphine compound with borane (1:1)
    • DTXSID90626612
    • boron;ditert-butylphosphane
    • TORCETRAPIB-D3
    • FT-0753759
    • SCHEMBL358242
    • J-005595
    • MFCD03412071
    • Boron, [bis(1,1-dimethylethyl)phosphine]trihydro-, (T-4)-
    • di-t-butylphosphine-borane
    • Boron--di-tert-butylphosphane (1/1)
    • 128363-76-8
    • DI-TERT-BUTYLPHOSPHANE BORANE
    • Borane di(tert-\u200bButyl)\u200bphosphine Complex
    • MDL: MFCD03412071
    • Inchi: 1S/C8H19P.B/c1-7(2,3)9-8(4,5)6;/h9H,1-6H3;
    • InChI Key: NFTWUNMDOWXENK-UHFFFAOYSA-N
    • SMILES: P(C(C)(C)C)C(C)(C)C.[B]

Computed Properties

  • Exact Mass: 160.15500
  • Monoisotopic Mass: 157.1317428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 69.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White crystalline powder
  • Melting Point: 59-64 °C
  • PSA: 13.59000
  • LogP: 2.07800
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

Borane di(tert-\u200bButyl)\u200bphosphine Complex Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 15
  • Safety Instruction: S43
  • Hazardous Material Identification: F
  • Risk Phrases:R15
  • Packing Group:II
  • Storage Condition:Anhydrous area
  • Safety Term:S43A
  • Packing Group:II
  • HazardClass:4.3
  • PackingGroup:II

Borane di(tert-\u200bButyl)\u200bphosphine Complex Pricemore >>

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